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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425 Get Quote

This technical guide provides a comprehensive overview of the core physical properties,

analytical methodologies, and biological significance of N-Valerylglycine-13C2,15N. It is

intended for researchers, scientists, and professionals involved in drug development and

metabolic research.

Core Physical Properties
N-Valerylglycine-13C2,15N is a stable isotope-labeled form of N-Valerylglycine, an N-acyl

amino acid. The incorporation of two Carbon-13 and one Nitrogen-15 isotopes makes it a

valuable tool for metabolic studies, allowing it to be traced and distinguished from its

endogenous, unlabeled counterpart.
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Property Value Source

Chemical Formula C₅¹³C₂H₁₃¹⁵NO₃ LGC Standards[1]

Molecular Weight 162.16 g/mol LGC Standards[1]

Appearance White to Off-White Solid LGC Standards[2]

Purity 98% LGC Standards[2]

Isotopic Purity
>95% (specifically 99.8% with

d0 = 0.01%)
LGC Standards[2]

Solubility
Slightly soluble in Chloroform

and Methanol.
LGC Standards[2]

Long-Term Storage 4°C LGC Standards[2]

Note: Data for melting point and boiling point of the isotopically labeled compound are not

readily available. The un-labeled compound, N-isovalerylglycine, has a reported melting point

of 87-90 °C[3].

Experimental Protocols
While specific experimental protocols for the synthesis of N-Valerylglycine-13C2,15N are

proprietary to commercial suppliers, a general understanding can be derived from established

methods for the synthesis of isotopically labeled amino acids and N-acyl glycines.

General Synthesis of ¹⁵N-labeled Glycine
A common method for the synthesis of ¹⁵N-isotope-labeled glycine involves the amination of a

haloacid, such as chloroacetic acid, with a labeled source of ammonia, like ¹⁵NH₃.[4] The

reaction is carefully controlled to maximize the incorporation of the ¹⁵N isotope and to allow for

the recovery of any unreacted labeled ammonia, which is often costly.[4]

General Synthesis of N-Acyl Glycines
N-acyl glycines can be synthesized through the condensation of an acyl-CoA with glycine, a

reaction catalyzed by the enzyme glycine N-acyltransferase.[5][6] This enzymatic approach can
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be adapted for the synthesis of isotopically labeled N-acyl glycines by utilizing labeled glycine

as a substrate.

Quantification of Acylglycines in Biological Samples
A sensitive method for the quantification of various acylglycines in human urine has been

developed using ultra-high performance liquid chromatography-tandem mass spectrometry

(UPLC-MS).[7] This method employs an isotope labeling reagent, p-dimethylaminophenacyl

(DmPA) bromide, to derivatize the acylglycines, thereby enhancing their detection sensitivity.[7]

Stable-isotope labeled internal standards are used for accurate quantification.[7]

Biological Significance and Signaling Pathways
N-acyl amino acids, including N-valerylglycine, are a class of endogenous lipid signaling

molecules.[8] They are involved in a variety of physiological processes and are structurally

related to endocannabinoids.[6][8]

Biosynthesis of N-Acylglycines
There are two primary proposed pathways for the biosynthesis of N-acylglycines:

Direct Condensation: This pathway involves the activation of a fatty acid to its acyl-CoA

derivative, which is then conjugated with glycine. This reaction is catalyzed by glycine N-

acyltransferase-like enzymes (GLYATL).[6][8][9]

Oxidation of N-Acylethanolamines: This pathway involves the sequential oxidation of an N-

acylethanolamine by alcohol dehydrogenase and aldehyde dehydrogenase.[9][10]

The following diagram illustrates the direct condensation pathway for the biosynthesis of N-

acylglycines.
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Biosynthesis of N-Acylglycines
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Direct Condensation Pathway of N-Acylglycine Biosynthesis.

Degradation of N-Acylglycines
The primary route of degradation for N-acylglycines is hydrolysis back to the constituent fatty

acid and glycine. This reaction is catalyzed by fatty acid amide hydrolase (FAAH).[6]

The following diagram depicts the workflow for the analysis of N-acylglycines using UPLC-MS.
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UPLC-MS Analysis Workflow for Acylglycines
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Workflow for the Quantification of Acylglycines in Urine.
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The involvement of N-acyl amino acids in various signaling pathways makes them attractive

targets for the development of novel therapeutics for a range of conditions, including pain,

inflammation, and metabolic disorders.[8] The use of stable isotope-labeled compounds like N-
Valerylglycine-13C2,15N is crucial for advancing our understanding of the metabolism and

function of this important class of signaling lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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